
An In-depth Technical Guide to Tschimganidine:
Properties, and Biological Activity

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: TSCHIMGANIDINE

Cat. No.: B000101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available scientific

information on tschimganidine. It is important to note that while extensive research has been

conducted on its biological activities, detailed experimental data on its physical and chemical

properties are limited in publicly available literature. Much of the physicochemical data

presented is based on computational predictions.

Introduction
Tschimganidine is a terpenoid, a class of naturally occurring organic compounds, isolated

from the Umbelliferae family of plants.[1][2][3][4][5][6] It has garnered significant interest in the

scientific community for its potential therapeutic applications, particularly in the context of

metabolic diseases.[1][2][3][4][5] This technical guide aims to consolidate the current

knowledge on the physical and chemical properties of tschimganidine, its known biological

activities, and the experimental methodologies used to elucidate its functions.

Chemical and Physical Properties
Detailed experimental data on the physicochemical properties of tschimganidine are not

extensively reported. The following tables summarize available identifiers and computed

physical properties.

Table 1: Chemical Identifiers for Tschimganidine
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Identifier Value

IUPAC Name

[(1S,3E,7E,9S,10S)-9-hydroxy-3,7-dimethyl-10-

propan-2-ylcyclodeca-3,7-dien-1-yl] 4-hydroxy-

3-methoxybenzoate

CAS Number 39380-16-0[7]

Molecular Formula C₂₃H₃₂O₅[8]

Molecular Weight 388.5 g/mol [8]

ChEMBL ID CHEMBL2165581[8]

PubChem CID 20841345[8]

Table 2: Computed Physicochemical Properties of Tschimganidine

Property Value (Computed) Source

XLogP3 4.3 PubChem[8]

Hydrogen Bond Donor Count 2 PubChem[8]

Hydrogen Bond Acceptor

Count
5 PubChem[8]

Rotatable Bond Count 5 PubChem[8]

Exact Mass 388.22497412 Da PubChem[8]

Topological Polar Surface Area 76 Å² PubChem[8]

Heavy Atom Count 28 PubChem[8]

Complexity 580 PubChem[8]

Biological Activity and Mechanism of Action
Tschimganidine has been identified as a potent anti-obesity agent.[1][3] Its primary

mechanism of action involves the activation of AMP-activated protein kinase (AMPK), a key

regulator of cellular energy homeostasis.[1][2][3]
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Anti-Adipogenic Effects
In vitro studies using 3T3-L1 preadipocytes have demonstrated that tschimganidine inhibits

adipogenesis and reduces lipid accumulation in a dose-dependent manner.[1][9] This is

achieved through the downregulation of key adipogenic transcription factors and their target

genes, including:

Peroxisome proliferator-activated receptor gamma (PPARγ)

CCAAT/enhancer-binding protein alpha (C/EBPα)

Fatty acid-binding protein 4 (FABP4)

Fatty acid synthase (FASN)

Signaling Pathway
The anti-adipogenic effects of tschimganidine are mediated through the activation of AMPK.

[1] Activation of AMPK leads to the phosphorylation and inhibition of downstream targets

involved in lipid synthesis. Furthermore, tschimganidine has been shown to decrease the

phosphorylation of Akt, another key signaling molecule in adipogenesis.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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